Usaf IN-7

• CAS No.: 63732-21-8
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: (3Z)-4-(dibenzylamino)-3-hydroxyiminobutan-2-one
• InChI: InChI=1S/C18H20N2O2/c1-15(21)18(19-22)14-20(12-16-8-4-2-5-9-16)13-17-10-6-3-7-11-17/h2-11,22H,12-14H2,1H3/b19-18-
• InChI Key: KBDIIIBYNOLAFY-HNENSFHCSA-N
• Isomeric SMILES: CC(=O)/C(=N\O)/CN(CC1=CC=CC=C1)CC2=CC=CC=C2
• Canonical SMILES: CC(=O)C(=NO)CN(CC1=CC=CC=C1)CC2=CC=CC=C2

Description

HIF-2α-IN-7 (USAF IN-7), identified by the catalog number T72997, is a hypoxia-inducible factor 2α (HIF-2α) inhibitor with an EC₅₀ value of 6 nM . This compound is critical in modulating cellular responses to hypoxia and has applications in cancer, liver diseases, inflammatory disorders, pulmonary conditions, and iron-loading disorders . Its mechanism involves disrupting the HIF-2α pathway, which regulates genes involved in angiogenesis, erythropoiesis, and metabolic adaptation under low-oxygen conditions.

HIF-2α-IN-7 is available commercially with CAS number 2511247-29-1 and is supplied in quantities ranging from 25 mg to 100 mg, with pricing between €2,442 and €4,370 . Characterization of this compound follows IUPAC nomenclature guidelines, and its structural integrity is verified through NMR spectroscopy, mass spectrometry, and elemental analysis, as required for novel compounds .

Comparison with Similar Compounds

Functional Analogs: HIF Pathway Inhibitors

HIF-2α-IN-7 belongs to a class of hypoxia-targeting inhibitors. Key comparison factors include:

Parameter	HIF-2α-IN-7 (USAF IN-7)	Typical HIF-1α Inhibitors
Target Specificity	Selective for HIF-2α	Selective for HIF-1α
EC50	6 nM	Varies (e.g., 10–100 nM)
Applications	Cancer, liver diseases, etc.	Primarily cancer
Mechanism	Binds HIF-2α PAS-B domain	Binds HIF-1α PAS domains

Key Findings :

• HIF-2α-IN-7 exhibits higher specificity for HIF-2α compared to pan-HIF inhibitors, reducing off-target effects .
• Its EC₅₀ of 6 nM is lower than many HIF-1α inhibitors, suggesting superior potency .

Structural Analogs: Indazole Derivatives

HIF-2α-IN-7 shares structural motifs with indazole-based compounds, such as 1H-Indazole-7-carboxamide (CAS 677304-69-7) . However, these derivatives often target different pathways (e.g., PARP inhibition) and lack HIF-2α specificity .

Parameter	HIF-2α-IN-7	1H-Indazole-7-carboxamide
Core Structure	Indazole derivative	Indazole-carboxamide
Primary Target	HIF-2α	PARP enzymes
Therapeutic Use	Hypoxia-related disorders	Oncology (DNA repair inhibition)

Key Findings :

Research and Development Considerations

Challenges in Comparative Studies

• Data Availability: Limited public data on direct analogs complicates head-to-head comparisons .
• Analytical Complexity : Extraction and quantification of HIF inhibitors in biological matrices remain challenging due to matrix interactions and stability issues .